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Compound of Interest

Compound Name: C.I. Reactive yellow 86

Cat. No.: B3183079 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing

the dyeing of cotton with C.I. Reactive Yellow 86.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental mechanism of C.I. Reactive Yellow 86 dyeing on cotton?

C.I. Reactive Yellow 86 is a reactive dye that forms a strong, covalent bond with the hydroxyl

(-OH) groups of cellulose fibers in cotton.[1][2][3] The dyeing process occurs in three main

stages:

Exhaustion: In a neutral solution containing an electrolyte (like sodium chloride or sodium

sulfate), the dye is adsorbed onto the cotton fiber surface. The salt helps to neutralize the

negative surface charge of the cotton, reducing the repulsion between the fiber and the

anionic dye molecules, thus promoting dye uptake.[4][5]

Fixation: An alkali, such as soda ash (sodium carbonate), is added to the dyebath. This

raises the pH, causing the hydroxyl groups of the cellulose to become ionized (Cell-O⁻).[2][6]

These activated sites then nucleophilically attack the reactive group of the dye, forming a

permanent covalent bond.[3][7]

Wash-off (Soaping): After fixation, a thorough washing process at high temperatures with a

detergent is crucial to remove any unfixed or hydrolyzed dye.[8][9][10] This step is essential

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b3183079?utm_src=pdf-interest
https://www.benchchem.com/product/b3183079?utm_src=pdf-body
https://www.benchchem.com/product/b3183079?utm_src=pdf-body
https://www.benchchem.com/product/b3183079?utm_src=pdf-body
https://textilelearner.net/reactive-dyes-classification-dyeing-mechanism/
https://www.textileblog.com/dyeing-of-cotton-fabric-with-reactive-dyes/
https://www.scribd.com/document/54825691/Cotton-Dyeing
https://www.thaiscience.info/journals/Article/TKJN/10471614.pdf
http://article.sapub.org/10.5923.j.textile.20170601.02.html
https://www.textileblog.com/dyeing-of-cotton-fabric-with-reactive-dyes/
https://pdfs.semanticscholar.org/94a4/70a78cb5155a6b5cb8e27349a1dfda98a151.pdf
https://www.scribd.com/document/54825691/Cotton-Dyeing
https://www.cowint.com/hydrolysis-of-reactive-dyes
https://jnanoworld.com/articles/v10s1/nwj-s1-gurumurthy-b-ramaiah.pdf
https://jnanoworld.com/2024/03/13/optimizing-soaping-process-parameters-for-reactive-dyed-cotton-knitted-fabrics-towards-sustainable-dyeing/
https://vipulorganics.com/pdf/SunActive-E-Copy.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3183079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for achieving good wash fastness and preventing color bleeding.[11][12]

Q2: What are the optimal parameters for dyeing cotton with C.I. Reactive Yellow 86?

Optimal parameters depend on the desired shade depth. While specific values can vary based

on equipment and fabric construction, the following table provides a general guideline for an

exhaust dyeing process.

Parameter
Pale Shades (e.g.,
0.5% owf)

Medium Shades
(e.g., 2.0% owf)

Deep Shades (e.g.,
4.0% owf*)

Glauber's Salt (g/L) 30 - 40 50 - 60 70 - 80

Soda Ash (g/L) 10 - 15 15 - 20 20

Dyeing Temperature

(°C)
60 60 - 80 80

Time at Temp. (min) 45 - 60 60 - 75 75 - 90

Liquor Ratio (M:L) 1:10 - 1:20 1:10 - 1:20 1:10 - 1:20

*owf: on the weight of the fabric Source: Synthesized from general reactive dyeing principles.

[8][13][14]

Q3: What is dye hydrolysis and how can it be minimized?

Dye hydrolysis is a competing reaction where the reactive dye reacts with the hydroxyl ions

(OH⁻) in the water instead of the cellulose fiber.[1][15] This hydrolyzed dye can no longer form

a covalent bond with the cotton, leading to reduced color yield and poor wash fastness.[3][7]

To minimize hydrolysis:

Control Alkali Dosing: Add the alkali only after the dye has had sufficient time to exhaust onto

the fiber.

Optimize Temperature and Time: Avoid excessively high temperatures or prolonged dyeing

times after adding alkali, as these conditions accelerate hydrolysis.[15][16]
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Proper pH Management: Maintain the recommended pH for fixation (typically 10.5-11).[1][11]

Overly alkaline conditions increase the rate of hydrolysis.[16]

Use Fresh Dye Solutions: Do not store dissolved reactive dye solutions for extended periods,

as hydrolysis can occur even before dyeing begins.[2]
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Issue / Symptom Possible Cause(s) Recommended Solution(s)

Low Color Yield / Pale Shade

1. Dye Hydrolysis: Excessive

reaction of the dye with water

instead of the fiber.[1][7] 2.

Insufficient Alkali: The pH was

too low for proper fixation.[6]

[16] 3. Insufficient Salt: Poor

exhaustion of the dye onto the

fiber.[4][17] 4. Temperature Too

High: Can increase hydrolysis

and reduce dye affinity.[13][16]

1. Delay alkali addition until

after the exhaustion phase.

Control temperature and time

strictly after alkali is added. 2.

Check and ensure the dyebath

pH is within the optimal range

(10.5-11) during the fixation

stage.[11] 3. Increase the salt

concentration according to the

shade depth. 4. Lower the

dyeing temperature to the

recommended range (e.g.,

60°C).[11]

Uneven Dyeing / Streaks /

Patches

1. Poor Pre-treatment:

Residual impurities, waxes, or

uneven mercerization on the

cotton.[18] 2. Rapid Dye

Addition: Dye was added too

quickly or at too high a

temperature. 3. Poor Liquor

Circulation: Inadequate

movement of the dye liquor

through the fabric. 4. Dye

Aggregation: High salt

concentration causing dye

molecules to clump together.

[4]

1. Ensure the fabric is properly

scoured and bleached to

remove all impurities. 2. Add

the dissolved dye solution

gradually over 10-15 minutes

at a lower starting temperature.

3. Check machine loading and

ensure the fabric can move

freely. 4. Add salt in portions

rather than all at once.

Poor Wash Fastness / Color

Bleeding

1. Ineffective Soaping:

Incomplete removal of unfixed

and hydrolyzed dye.[3][11] 2.

Excessive Hydrolysis: A large

amount of hydrolyzed dye is

physically trapped in the fiber.

[7]

1. Perform a thorough

soaping-off process at or near

boiling temperature (e.g., 90-

95°C) for 15-20 minutes with a

suitable detergent.[9][11]

Follow with hot and cold rinses

until the water runs clear. 2.

Optimize dyeing parameters
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(pH, temperature, time) to

minimize hydrolysis during the

fixation step.

Shade Inconsistency (Batch-

to-Batch)

1. Inconsistent Parameters:

Variations in liquor ratio,

temperature, time, or chemical

dosing between batches.[11]

2. Water Hardness: Presence

of metal ions (e.g., iron,

calcium) can affect the shade.

[18] 3. Fabric Variability:

Differences in the cotton

substrate itself.

1. Strictly standardize and

calibrate all process

parameters and chemical

dosing systems.[11] 2. Use a

sequestering agent to chelate

metal ions in the water. 3. Use

fabric from the same lot for a

single dye run.

Experimental Protocols
Protocol 1: Standard Laboratory Exhaust Dyeing
Procedure

Material Preparation: Take a pre-weighed, scoured, and bleached cotton sample.

Dyebath Setup:

Set the laboratory dyeing machine to the starting temperature (e.g., 30-35°C).

Prepare the dyebath with the required amount of water to achieve the desired liquor ratio

(e.g., 1:20).

Add a sequestering agent (e.g., 1 g/L) if water hardness is a concern.

Add the pre-calculated amount of Glauber's salt (e.g., 60 g/L) and ensure it is fully

dissolved.

Exhaustion Phase:

Introduce the cotton sample into the dyebath. Run for 10 minutes to allow for wetting and

salt equilibration.
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Add the pre-dissolved C.I. Reactive Yellow 86 dye solution.

Run for an additional 30 minutes to allow for dye exhaustion.

Fixation Phase:

Add the pre-dissolved soda ash solution (e.g., 20 g/L) to the dyebath.

Raise the temperature to the target fixation temperature (e.g., 60°C) at a rate of 1-2°C per

minute.

Maintain the dyeing at this temperature for the required duration (e.g., 60 minutes).

Post-Dyeing Wash-off:

Cool the dyebath and drain.

Rinse the sample with cold water.

Neutralize with a weak acetic acid solution (e.g., 1 g/L) for 10 minutes.

Perform a soaping wash at 90-95°C for 15 minutes with a non-ionic detergent (e.g., 2 g/L).

Rinse with hot water, followed by cold water, until the rinse water is clear.

Drying: Squeeze the excess water from the sample and air-dry or oven-dry at a moderate

temperature.

Protocol 2: Assessment of Color Fastness to Washing
(ISO 105-C06)

Sample Preparation: Prepare a composite specimen by sewing a 10 cm x 4 cm piece of the

dyed cotton fabric between two similar-sized pieces of undyed multi-fiber fabric.

Washing Solution: Prepare a solution containing 4 g/L of standard ECE detergent and 1 g/L

of sodium perborate in deionized water.

Procedure:
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Place the composite specimen, along with 25 steel balls, into a stainless-steel container of

a launder-o-meter.

Add 150 mL of the washing solution.

Treat for 30 minutes at 60°C.

Rinsing and Drying:

Rinse the specimen twice in deionized water.

Rinse in running cold water.

Squeeze and air-dry at a temperature not exceeding 60°C.

Evaluation: Assess the change in color of the dyed sample and the degree of staining on the

adjacent multi-fiber fabrics using the standard Grey Scales.
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C.I. Reactive Yellow 86 Dyeing Workflow

Preparation

Dyeing Process

Post-Treatment

Fabric Pre-treatment
(Scouring & Bleaching)

Dyebath Preparation
(Water, Salt)

1. Exhaustion
(Add Dye, Run @ 30-40°C)

2. Fixation
(Add Alkali, Raise Temp to 60-80°C)

30-45 min

Cold Rinse

60-90 min

Neutralization
(Acetic Acid)

Soaping @ 90-95°C
(Remove unfixed dye)

Hot & Cold Rinse

Drying

Click to download full resolution via product page

Caption: Standard workflow for exhaust dyeing of cotton with reactive dyes.
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Troubleshooting Decision Tree

Problem Detected:
Poor Dyeing Result

What is the primary issue?

Pale / Low Color Yield

  Pale Shade

Uneven Color / Patchy

Unevenness  

Poor Wash Fastness

Bleeding  

Insufficient Fixation (Low Alkali/pH) Excessive Hydrolysis (High Temp/Time)Poor Exhaustion (Low Salt) Improper Fabric Pre-treatmentIncorrect Dyeing Procedure
(e.g., rapid additions)Incomplete Wash-off / SoapingHigh Level of Hydrolyzed Dye

Solution: Verify dyebath pH (10.5-11)
and alkali concentration.

Solution: Optimize Temp/Time.
Delay alkali addition.

Solution: Check/increase salt
concentration per recipe.

Solution: Ensure thorough
scouring and bleaching.

Solution: Add chemicals/dyes
gradually with good circulation.

Solution: Enhance soaping
(Temp: 95°C, Time: 15-20 min).

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common reactive dyeing issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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